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Compound of Interest

Compound Name: 4-Amino-2-fluorobenzotrifluoride

Cat. No.: B1270791 Get Quote

An In-depth Technical Guide to 4-Amino-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-
fluorobenzotrifluoride, a key chemical intermediate in the pharmaceutical and agrochemical

industries. This document outlines its chemical properties, molecular formula, and a

generalized synthetic approach.

Core Compound Data
4-Amino-2-fluorobenzotrifluoride, also known as 3-Fluoro-4-(trifluoromethyl)aniline, is a

substituted aniline that serves as a versatile building block in organic synthesis.[1][2] Its

fluorinated structure imparts desirable properties for the development of bioactive molecules.[1]

[2]

Physicochemical Properties
A summary of the key quantitative data for 4-Amino-2-fluorobenzotrifluoride is presented in

the table below.
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Property Value

Molecular Formula C₇H₅F₄N

Molecular Weight 179.12 g/mol [1][2]

Melting Point 54 - 58 °C[1]

Boiling Point 203.8 °C[2]

Appearance
White to light yellow to light orange

powder/crystal[1]

Purity ≥ 98% (GC)[1]

CAS Number 69411-68-3[1][2]

Molecular Structure
The structure of 4-Amino-2-fluorobenzotrifluoride is characterized by a benzene ring

substituted with an amino group, a fluorine atom, and a trifluoromethyl group.
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Molecular Structure of 4-Amino-2-fluorobenzotrifluoride
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Caption: Molecular structure of 4-Amino-2-fluorobenzotrifluoride.

Synthesis Overview
While specific, detailed experimental protocols for the synthesis of 4-Amino-2-
fluorobenzotrifluoride are proprietary and not readily available in the public domain, a general
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synthetic route can be conceptualized based on established organic chemistry principles and

analogous transformations. A plausible synthetic pathway would involve the introduction of the

amino, fluoro, and trifluoromethyl groups onto a benzene ring through a series of regioselective

reactions.

A generalized workflow for the synthesis is outlined below. This is a hypothetical pathway and

would require optimization of reagents and reaction conditions.

Starting Material
(e.g., substituted Benzene derivative) Introduction of Trifluoromethyl Group Introduction of Fluoro Group Introduction of Nitro Group Reduction of Nitro Group 4-Amino-2-fluorobenzotrifluoride

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 4-Amino-2-fluorobenzotrifluoride.

Applications in Research and Development
4-Amino-2-fluorobenzotrifluoride is a crucial intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs) and agrochemicals.[1][2] The presence of both a fluorine

atom and a trifluoromethyl group can significantly enhance the metabolic stability and

lipophilicity of the final product, which are desirable characteristics in drug design.[1] Its primary

utility lies in providing a foundational structure that can be further modified to create more

complex molecules with specific biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. nbinno.com [nbinno.com]

To cite this document: BenchChem. [4-Amino-2-fluorobenzotrifluoride molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1270791?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270791?utm_src=pdf-body
https://www.benchchem.com/product/b1270791?utm_src=pdf-body
https://www.chemimpex.com/products/45907
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-4-amino-2-fluorobenzotrifluoride-in-advanced-chemical-synthesis-fb
https://www.chemimpex.com/products/45907
https://www.benchchem.com/product/b1270791?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45907
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-4-amino-2-fluorobenzotrifluoride-in-advanced-chemical-synthesis-fb
https://www.benchchem.com/product/b1270791#4-amino-2-fluorobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b1270791#4-amino-2-fluorobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1270791#4-amino-2-fluorobenzotrifluoride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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